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Compound of Interest

Compound Name: 8-Nonenoic acid

Cat. No.: B1345111 Get Quote

Introduction

8-Nonenoic acid (CAS No. 31642-67-8) is a medium-chain unsaturated fatty acid utilized in

various research and development sectors.[1][2] Its applications include serving as a reagent in

the synthesis of antineoplastic agents, such as 4-N-Alkyl Gemcitabine analogs.[1][3][4]

Furthermore, it has been identified as a semiochemical, a chemical involved in the

communication between organisms.[5] Given its role in specialized synthesis and biological

contexts, the availability of high-purity analytical standards and reference materials is critical for

accurate quantification, method validation, and quality control in research, drug development,

and chemical analysis.

These application notes provide researchers, scientists, and drug development professionals

with a comprehensive guide to the analytical standards of 8-Nonenoic acid, including

sourcing, specifications, and detailed protocols for its analysis using modern chromatographic

techniques.

Reference Material Specifications and Sourcing
High-purity 8-Nonenoic acid is available from several chemical suppliers as a neat liquid or in

solution. The quality and characterization of these standards are crucial for generating reliable

and reproducible analytical data. Below is a summary of available reference materials from

prominent suppliers.
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Supplier Product Name CAS Number Purity/Assay Format/Form

Sigma-Aldrich 8-Nonenoic acid 31642-67-8 97% Liquid

Tokyo Chemical

Industry (TCI)
8-Nonenoic Acid 31642-67-8 >97.0% (GC) Liquid

Biosynth 8-Nonenoic Acid 31642-67-8 Not Specified Not Specified

LookChem 8-Nonenoic acid 31642-67-8 97% Not Specified

ChemicalBook
8-NONENOIC

ACID
31642-67-8 98.0% Not Specified

Note: Purity and specifications are subject to batch-to-batch variability. Always refer to the

Certificate of Analysis (CoA) provided by the supplier for the most accurate information.[1][6][7]

[8]

Physicochemical Data for 8-Nonenoic Acid
Accurate physical and chemical data are essential for method development, particularly for

chromatographic and spectroscopic analysis.
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Property Value Reference(s)

Molecular Formula C₉H₁₆O₂ [6][8][9]

Molecular Weight 156.22 g/mol [6][8][9]

CAS Number 31642-67-8 [6][8][9]

Melting Point 2.5 - 5 °C [7]

Boiling Point
259.6°C at 760 mmHg; 88

°C/0.38 mmHg
[3]

Density 0.908 g/mL at 25 °C [6][9]

Refractive Index (n20/D) 1.444 [6][9]

Form Liquid [6][9]

InChI Key
AWQOXJOAQMCOED-

UHFFFAOYSA-N
[6][9]

Analytical Methodologies and Protocols
The analysis of 8-Nonenoic acid, like other fatty acids, is most commonly performed using

Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC). Due to the

polarity and low volatility of the carboxylic acid group, derivatization is a standard and often

necessary step for successful GC analysis.[10]

Protocol 1: Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS provides excellent sensitivity and specificity for the analysis of fatty acids.

Derivatization to form more volatile esters, such as Fatty Acid Methyl Esters (FAMEs), is crucial

for good chromatographic performance.[10][11]

A. Sample Preparation and Derivatization (Esterification)

This protocol describes the conversion of 8-Nonenoic acid to its methyl ester (methyl 8-

nonenoate) using Boron Trifluoride (BF₃) in methanol.
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Standard Preparation: Prepare a stock solution of 8-Nonenoic acid (e.g., 1 mg/mL) in

methanol.

Reaction Setup: Place up to 1 mL of the standard or sample solution into a screw-capped

tube.

Esterification: Add 1-2 mL of 14% BF₃ in methanol. Cap the tube tightly and heat at 60-100°C

for 30 minutes.[12]

Extraction: After cooling to room temperature, add 1 mL of water and 1-2 mL of hexane.

Vortex vigorously for 1 minute to extract the FAMEs into the hexane layer.

Layer Separation: Centrifuge briefly to ensure complete phase separation.

Collection: Carefully transfer the upper hexane layer containing the methyl 8-nonenoate to a

clean GC vial.

Drying: Add a small amount of anhydrous sodium sulfate to the hexane extract to remove

residual water.

Sample Preparation GC-MS Analysis

1. Standard or
Sample Aliquot 2. Add BF3-Methanol 3. Heat (60-100°C) 4. Add H2O & Hexane 5. Vortex & Centrifuge 6. Collect Hexane Layer 7. Inject into GC-MS 8. Data Acquisition

(Scan or SIM mode) 9. Data Analysis

Click to download full resolution via product page

Workflow for derivatization and GC-MS analysis of 8-Nonenoic acid.

B. GC-MS Instrumentation and Conditions
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Parameter Recommended Setting

GC System Agilent, Shimadzu, or equivalent

Column
SH-WAX (60 m × 0.25 mm I.D., df=0.5 µm) or

similar polar capillary column

Injection Mode Splitless

Injector Temp. 240 - 250 °C

Carrier Gas
Helium at a constant linear velocity (e.g., 34.0

cm/s)

Oven Program
80°C (hold 2 min), ramp at 40°C/min to 200°C,

then ramp at 25°C/min to 240°C (hold 2 min)

MS System Quadrupole or Ion Trap

Ion Source Temp. 200 - 230 °C

Interface Temp. 240 - 250 °C

Ionization Mode Electron Ionization (EI) at 70 eV

Acquisition Mode
Full Scan (e.g., m/z 40-300) or Selected Ion

Monitoring (SIM) for higher sensitivity

Note: These parameters are a starting point and should be optimized for the specific instrument

and column used. A research study identified 8-nonenoic acid from a bacterial endophyte

using GC-MS with a retention time of approximately 14 minutes post-injection, which can serve

as a reference point.[13]

Protocol 2: Analysis by High-Performance Liquid
Chromatography (HPLC-UV)
HPLC offers an alternative for analyzing 8-Nonenoic acid without derivatization, which is

beneficial for higher throughput applications.[12]

A. Sample Preparation
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Standard Preparation: Prepare a stock solution of 8-Nonenoic acid (e.g., 1 mg/mL) in

methanol or acetonitrile.

Working Standards: Create a series of working standards by diluting the stock solution with

the mobile phase to cover the desired concentration range (e.g., 1 µg/mL to 100 µg/mL).[12]

Sample Extraction: For complex matrices, perform a liquid-liquid extraction. Acidify the

sample and extract 8-Nonenoic acid into an organic solvent like ethyl acetate. Evaporate

the solvent and reconstitute the residue in the mobile phase.[12]

Filtration: Filter all samples and standards through a 0.22 or 0.45 µm syringe filter before

injection.
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Sample / Standard

Extraction (if needed)
Reconstitution

Filtration (0.45 µm)

HPLC Injection

C18 Column Separation

UV Detection (210 nm)

Quantification

Click to download full resolution via product page

General workflow for the HPLC-UV analysis of 8-Nonenoic acid.

B. HPLC Instrumentation and Conditions
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Parameter Recommended Setting

HPLC System Standard system with UV detector

Column
C18 reversed-phase column (e.g., 250 x 4.6

mm, 4 µm)

Mobile Phase
Acetonitrile and water with 0.1% phosphoric

acid or 0.1% formic acid (for LC-MS)

Elution Mode Isocratic or Gradient

Flow Rate 1.0 mL/min

Column Temp. 30 °C

Detection UV at 210 nm

Injection Volume 10 - 20 µL

Reference: These conditions are based on general protocols for fatty acid analysis by HPLC.

[12]

Application in Synthesis
8-Nonenoic acid is a documented reagent in the synthesis of modified nucleoside analogs that

act as antineoplastics. This involves chemically linking the fatty acid to the gemcitabine

molecule.

8-Nonenoic Acid
4-N-Alkyl

Gemcitabine Analogs
(Antineoplastics)

Synthesis
Steps

Gemcitabine
(or derivative)

Click to download full resolution via product page

Role of 8-Nonenoic acid in the synthesis of antineoplastic agents.
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Storage and Handling
Proper storage of analytical standards is imperative to maintain their purity and stability.

Storage Conditions: Store in a cool place.[14] Keep the container tightly closed in a dry and

well-ventilated area.[14] Some suppliers recommend storage at room temperature or

refrigerated (<15°C) in a dark place. For long-term stability, storage at -20°C is advisable.[15]

Inert Atmosphere: For air-sensitive compounds, storing under an inert gas like argon or

nitrogen is recommended to prevent oxidation.

Safety: 8-Nonenoic acid may be harmful if swallowed and can cause skin and eye irritation.

[7] Standard personal protective equipment (PPE), including gloves and safety glasses,

should be worn during handling. Refer to the Safety Data Sheet (SDS) for complete safety

information.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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